![molecular formula C6H6N2O2 B1616518 Picolinohydroxamic acid CAS No. 31888-72-9](/img/structure/B1616518.png)
Picolinohydroxamic acid
Overview
Description
Picolinohydroxamic acid, also known as pyridine-2-carbohydroxamic acid, is a chemical compound with the molecular formula C6H6N2O2 and a molecular weight of 138.12 . It is primarily used for research and development purposes .
Synthesis Analysis
Hydroxamic acids, like this compound, are usually prepared from either esters or acid chlorides by a reaction with hydroxylamine salts . For instance, the synthesis of benzohydroxamic acid involves a reaction between an ester and hydroxylamine .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to a carbohydroxamic acid group . The hydroxamic acid moiety contributes to the metal chelating and hydrogen bonding properties of the compound .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 138.12 . As a carboxylic acid derivative, it may exhibit weak acidity . More specific physical and chemical properties were not found in the search results.
Safety and Hazards
Picolinohydroxamic acid should be handled with care. Avoid breathing its mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. Keep away from sources of ignition and evacuate personnel to safe areas in case of spillage or leakage .
Future Directions
While specific future directions for Picolinohydroxamic acid were not found in the search results, one paper discusses its use in the synthesis of a series of iridium catalysts for efficient hydrogen generation . This suggests potential future applications in the field of catalysis and energy production.
properties
IUPAC Name |
N-hydroxypyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c9-6(8-10)5-3-1-2-4-7-5/h1-4,10H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWJLBFXUZYCIIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10185736 | |
Record name | Picolinohydroxamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10185736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31888-72-9 | |
Record name | Picolinohydroxamic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=31888-72-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Picolinohydroxamic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031888729 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Picolinohydroxamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10185736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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